Cas no 2229476-44-0 (3,3-difluoro-3-(2-methoxyquinolin-3-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propanoic acid
• CAS No: 2229476-44-0
• MF: C₁₃H₁₁F₂NO₃
• MW: 267.228150606155
• CID: 6390616
• PubChem ID: 165980783
• Update Time: 2025-05-25

3,3-difluoro-3-(2-methoxyquinolin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propanoic acid
• EN300-1968627
• 2229476-44-0

• Inchi： 1S/C13H11F2NO3/c1-19-12-9(13(14,15)7-11(17)18)6-8-4-2-3-5-10(8)16-12/h2-6H,7H2,1H3,(H,17,18)
• InChI Key： DGOBZPMYPTVZLE-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C(=NC2C=CC=CC=2C=1)OC)F

Computed Properties

• Exact Mass: 267.07069954g/mol
• Monoisotopic Mass: 267.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propanoic acid

3,3-Difluoro-3-(2-Methoxyquinolin-3-yl)Propanoic Acid: A Comprehensive Overview

The compound 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propanoic acid (CAS No. 2229476-44-0) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising chemical reactivity. The molecule combines a difluorinated propanoic acid backbone with a methoxy-substituted quinoline moiety, creating a structure that exhibits versatile functional groups capable of participating in a wide range of chemical reactions.

Recent studies have highlighted the importance of difluorinated compounds in modern chemistry, particularly in the development of advanced materials and pharmaceutical agents. The presence of two fluorine atoms in the propanoic acid backbone not only enhances the compound's stability but also introduces unique electronic properties that can be exploited in various chemical transformations. For instance, fluorine substitution has been shown to significantly influence the solubility, bioavailability, and metabolic stability of compounds, making it a valuable feature in drug design.

The methoxyquinoline group attached to the propanoic acid backbone adds another layer of complexity and functionality to this compound. Quinoline derivatives are well-known for their aromatic stability and ability to participate in hydrogen bonding, which are critical factors in many biochemical interactions. The methoxy substitution further enhances the compound's reactivity by introducing an electron-donating group, which can modulate the electronic environment of the molecule and influence its interaction with other chemical entities.

From a synthetic perspective, the preparation of 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propanoic acid involves a series of carefully designed reactions that require precise control over reaction conditions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules. For example, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, such as cross-coupling reactions or fluorination.

The applications of this compound are diverse and span multiple disciplines. In materials science, it has been investigated as a precursor for advanced polymers and coatings due to its ability to form strong intermolecular bonds. In the pharmaceutical industry, its unique combination of functional groups makes it a promising candidate for drug development, particularly in targeting specific biological pathways or enzymes. Additionally, its reactivity suggests potential uses in catalysis and organic synthesis as an intermediate or building block.

Recent research has also focused on understanding the photophysical properties of methoxyquinoline-containing compounds, which could open new avenues for their application in optoelectronic devices. The conjugated system formed by the quinoline ring and adjacent substituents is known to exhibit strong absorption and emission characteristics under certain conditions. By tailoring these properties through strategic substitution patterns, scientists aim to develop materials with enhanced performance for applications such as light-emitting diodes (LEDs) or solar cells.

In conclusion, 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propanoic acid represents a fascinating example of how modern organic chemistry can create complex molecules with multifaceted functionalities. Its unique structure combines features that make it suitable for a wide range of applications across different fields. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.